Cas no 1260812-98-3 (1-(3,5-Dichloropyridin-2-yl)cyclopropan-1-amine)

• Product Name: 1-(3,5-Dichloropyridin-2-yl)cyclopropan-1-amine
• CAS No: 1260812-98-3
• MF: C₈H₈Cl₂N₂
• MW: 203.068519592285
• MDL: MFCD11037268
• CID: 4782045
• PubChem ID: 79018909
• Update Time: 2025-09-27

1-(3,5-Dichloropyridin-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dichloropyridin-2-yl)cyclopropan-1-amine
• 1-(3,5-Dichloropyridin-2-yl)cyclopropan-1-amine

• MDL： MFCD11037268
• Inchi： 1S/C8H8Cl2N2/c9-5-3-6(10)7(12-4-5)8(11)1-2-8/h3-4H,1-2,11H2
• InChI Key： SAZVHIMRQFSARU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1C1(CC1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 182
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 1-(3,5-Dichloropyridin-2-yl)cyclopropan-1-amine

Comprehensive Overview of 1-(3,5-Dichloropyridin-2-yl)cyclopropan-1-amine (CAS No. 1260812-98-3)

1-(3,5-Dichloropyridin-2-yl)cyclopropan-1-amine (CAS No. 1260812-98-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique cyclopropylamine moiety and dichloropyridine backbone, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a 3,5-dichloropyridine ring fused with a cyclopropane group, makes it a valuable building block for designing novel compounds with potential applications in drug discovery and crop protection.

The growing interest in 1-(3,5-Dichloropyridin-2-yl)cyclopropan-1-amine is driven by its role in addressing contemporary challenges such as antimicrobial resistance and sustainable agriculture. Researchers are increasingly exploring its derivatives for their potential to combat drug-resistant pathogens, a topic that aligns with global health priorities. Additionally, the compound's relevance to agrochemical innovation resonates with the rising demand for eco-friendly pest control solutions, a key focus in modern farming practices.

From a synthetic chemistry perspective, CAS No. 1260812-98-3 offers intriguing possibilities due to its reactive amine functional group and halogenated pyridine structure. These features enable diverse chemical modifications, facilitating the creation of libraries of analogs for structure-activity relationship (SAR) studies. The compound's stability under various reaction conditions further enhances its utility in multi-step synthetic routes, making it a preferred choice for medicinal chemists.

Recent advancements in computational chemistry and AI-driven drug design have highlighted the importance of scaffolds like 1-(3,5-Dichloropyridin-2-yl)cyclopropan-1-amine. Virtual screening platforms frequently incorporate such fragments to identify lead compounds with optimized pharmacokinetic properties. This intersection of traditional synthetic chemistry with cutting-edge machine learning techniques underscores the compound's enduring relevance in modern research paradigms.

Environmental considerations also play a pivotal role in the application of 1260812-98-3. The development of green chemistry protocols for its synthesis reflects the industry's shift toward sustainable practices. Researchers are investigating catalytic methods and solvent-free reactions to minimize waste generation, addressing the ecological concerns associated with chemical manufacturing.

Quality control and analytical characterization of 1-(3,5-Dichloropyridin-2-yl)cyclopropan-1-amine remain critical aspects of its commercial and research applications. Advanced techniques such as HPLC-MS and NMR spectroscopy are routinely employed to ensure purity and verify structural integrity. These analytical procedures are essential for meeting regulatory standards in pharmaceutical and agricultural applications, where compound consistency directly impacts performance and safety.

The commercial availability of CAS No. 1260812-98-3 through specialized chemical suppliers has facilitated its adoption across research institutions and industrial laboratories. Procurement considerations often include batch-to-batch reproducibility, storage stability, and compliance with international shipping regulations. These logistical factors are increasingly important in today's globally connected research ecosystem.

Looking ahead, the scientific community anticipates expanded applications for 1-(3,5-Dichloropyridin-2-yl)cyclopropan-1-amine in emerging fields such as bioconjugation chemistry and materials science. Its potential use in creating smart delivery systems or functional materials demonstrates the compound's versatility beyond traditional domains. This adaptability positions it as a molecule of continuing interest in both academic and industrial settings.

In conclusion, 1-(3,5-Dichloropyridin-2-yl)cyclopropan-1-amine (CAS No. 1260812-98-3) represents a compelling case study in the intersection of chemical innovation and practical application. Its structural features, synthetic utility, and relevance to pressing global challenges ensure its place as a valuable tool in the chemist's repertoire. As research methodologies evolve and new applications emerge, this compound is poised to maintain its significance in scientific advancement.